Cas no 119750-09-3 (Ethyl 2-Chloro-2-2-(4-methoxy-2-nitrophenyl)hydrazonoacetate)

• Product Name: Ethyl 2-Chloro-2-2-(4-methoxy-2-nitrophenyl)hydrazonoacetate
• CAS No: 119750-09-3
• MF: C₁₁H₁₂ClN₃O₅
• MW: 301.683081626892
• CID: 134458
• PubChem ID: 2763597
• Update Time: 2025-05-21

Ethyl 2-Chloro-2-2-(4-methoxy-2-nitrophenyl)hydrazonoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-2-(2-(4-methoxy-2-nitrophenyl)hydrazono)acetate
• Acetic acid,2-chloro-2-[2-(4-methoxy-2-nitrophenyl)hydrazinylidene]-, ethyl ester
• Ethyl 2-chloro-2-[2-(4-methoxy-2-nitrophenyl)hydrazono]acetate
• Ethyl 2-chloro-2-[2-(4-methoxy-2-nitrophenyl)-hydrazono]acetate
• ethyl 2-chloro-2-[(4-methoxy-2-nitrophenyl)hydrazinylidene]acetate
• Glyoxylicacid, chloro-, ethyl ester, (4-methoxy-2-nitrophenyl)hydrazone (6CI)
• IGYCEGYJFMGCFG-UVTDQMKNSA-N
• Ethyl chloro[2-(4-methoxy-2-nitrophenyl)hydrazinylidene]acetate
• DTXSID40377041
• 119750-09-3
• FT-0642921
• 2-chloro-2-[(4-methoxy-2-nitrophenyl)hydrazinylidene]acetic acid ethyl ester
• Ethyl 2-Chloro-2-2-(4-methoxy-2-nitrophenyl)hydrazonoacetate

• MDL： MFCD06200941
• Inchi： 1S/C11H12ClN3O5/c1-3-20-11(16)10(12)14-13-8-5-4-7(19-2)6-9(8)15(17)18/h4-6,13H,3H2,1-2H3
• InChI Key： IGYCEGYJFMGCFG-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCC)=NNC1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 301.04700
• Monoisotopic Mass: 301.0465482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Melting Point: 130-132
• Boiling Point: 423.2°C at 760 mmHg
• PSA: 105.74000
• LogP: 2.72690

Ethyl 2-Chloro-2-2-(4-methoxy-2-nitrophenyl)hydrazonoacetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： R22: harmful if swallowed.
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Ethyl 2-Chloro-2-2-(4-methoxy-2-nitrophenyl)hydrazonoacetate

Ethyl 2-Chloro-2-2-(4-methoxy-2-nitrophenyl)hydrazonoacetate: A Comprehensive Overview

Ethyl 2-Chloro-2-2-(4-methoxy-2-nitrophenyl)hydrazonoacetate, also known by its CAS number 119750-09-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a hydrazone functional group and an ethyl ester moiety. The presence of the 4-methoxy-2-nitrophenyl group introduces additional complexity to the molecule, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic properties of Ethyl 2-Chloro-2-2-(4-methoxy-2-nitrophenyl)hydrazonoacetate. By employing density functional theory (DFT) calculations, scientists have been able to map out the molecular orbitals and predict the reactivity of this compound under various conditions. These studies have revealed that the hydrazone group plays a crucial role in determining the compound's electronic behavior, particularly in its ability to act as a reducing agent in certain chemical reactions.

In terms of synthesis, Ethyl 2-Chloro-2-2-(4-methoxy-2-nitrophenyl)hydrazonoacetate can be prepared via a multi-step process involving the reaction of an appropriate hydrazine derivative with an activated ester. The synthesis pathway has been optimized to ensure high yields and purity, making it accessible for large-scale production. The use of chlorine as a substituent in the molecule has been shown to enhance its stability under harsh reaction conditions, which is a critical factor in industrial applications.

One of the most promising applications of this compound lies in its potential use as a precursor in pharmaceutical synthesis. The 4-methoxy group contributes to the molecule's solubility and bioavailability, while the nitrophenyl group imparts selectivity in drug-target interactions. Recent studies have explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, opening up new avenues for drug development.

Moreover, Ethyl 2-Chloro-2-2-(4-methoxy-2-nitrophenyl)hydrazonoacetate has found utility in material science as a building block for advanced polymers. Its ability to undergo controlled polymerization under mild conditions has led to the creation of novel materials with tailored mechanical and thermal properties. These materials are being investigated for use in high-performance electronics and biomedical devices.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. This finding is particularly important for industries that utilize this compound on a large scale, as it aligns with global efforts to promote sustainable chemical practices.

In conclusion, Ethyl 2-Chloro-2-2-(4-methoxy-2-nitrophenyl)hydrazonoacetate (CAS No: 119750-09-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing modern science and technology.